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Compound of Interest

Compound Name: Demethyleneberberine

Cat. No.: B150084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Demethyleneberberine (DMB), an active metabolite of berberine.[1] Sourced
from plants like Cortex Phellodendri Chinensis, DMB is a natural isoquinoline alkaloid
recognized for its diverse biological activities, including anti-inflammatory, antioxidant, and
neuroprotective effects.[2][3][4] This document summarizes key quantitative data, outlines
general experimental protocols for property determination, and visualizes its interaction with
critical signaling pathways.

Physicochemical Properties

The fundamental physicochemical characteristics of Demethyleneberberine are summarized
below. These properties are essential for its handling, formulation, and application in research
and development.
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Property Value Citations
Molecular Formula C19H18NOa* [51[6]
Molecular Weight 324.35 g/mol [2][5]17]

Formal Name

5,6-dihydro-2,3-dihydroxy-
9,10-dimethoxy-

dibenzo[a,g]quinolizinium

[1]

CAS Number 25459-91-0 [1][6]
DMB, DM-BBR, 2-

Synonyms ) o [1]
Hydroxyjatrorrhizine

Appearance Yellow, solid powder [819]

Purity >98% [1]

Solubility and Formulation

Proper dissolution is critical for in vitro and in vivo experimental success.

Demethyleneberberine exhibits varied solubility across different solvents.
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Solvent Solubility Special Conditions  Citations

Fresh DMSO is
=>50.1 mg/mL (154.4 recommended as

DMSO _ [3](10]
mM) moisture can reduce
solubility.
33.33 mg/mL (102.76 Ultrasonic assistance B[]
mM) may be needed.
3.24 mg/mL (9.99 Sonication is 7]
mM) recommended.
Warming may be
2 mg/mL ] [12]
required.
Gentle warming and
Ethanol (EtOH) >2.57 mg/mL ultrasonic assistance [3]
are beneficial.
Slightly soluble (0.1-1 o
mg/mL)
Water Insoluble [3]

Formulation Note for In Vivo Studies: For animal experiments, it is recommended to prepare
working solutions fresh on the day of use. If using DMSO as a co-solvent, its proportion in the
final working solution should be kept low (typically below 2%) to avoid toxicity in weaker
animals.[5]

Experimental Protocols for Physicochemical
Characterization

While specific experimental details are proprietary to the suppliers citing them, the
determination of the aforementioned physicochemical properties generally follows standardized
laboratory protocols.

A common method to determine solubility is the shake-flask method, which is considered the
gold standard.
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General Workflow for Solubility Determination

Add excess DMB powder
to a known volume of solvent
(e.g., DMSO, Ethanol)

Agitate the mixture at a
constant temperature (e.g., 25°C)
for a set period (e.g., 24-48h)
to ensure equilibrium

Centrifuge or filter the
suspension to remove
undissolved solid

Quantify the concentration

of DMB in the supernatant
using a suitable analytical method
(e.g., HPLC, UV-Vis Spectroscopy)

The measured concentration
represents the solubility
of DMB in that solvent

Click to download full resolution via product page

Caption: Standard experimental workflow for determining solubility.
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High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the
purity of chemical compounds.

o Standard Preparation: A stock solution of a Demethyleneberberine reference standard is
prepared in a suitable solvent (e.g., DMSO or a mobile phase component) at a known
concentration.

o Sample Preparation: A sample of the Demethyleneberberine batch to be tested is prepared
at the same concentration as the standard.

o Chromatographic Conditions: A typical analysis would utilize a C18 column with a gradient
elution program.[13]

o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Detection: UV detector set to the wavelength of maximum absorbance for
Demethyleneberberine.

e Analysis: The sample is injected into the HPLC system. The resulting chromatogram shows
peaks corresponding to Demethyleneberberine and any impurities. Purity is calculated by
comparing the area of the main peak to the total area of all peaks in the chromatogram.

Biological Activity and Key Signaling Pathways

Demethyleneberberine is a bioactive molecule that modulates several key cellular signaling
pathways, contributing to its anti-inflammatory and metabolic regulatory effects.[14] It is known
to be an activator of AMP-activated protein kinase (AMPK) and an inhibitor of the NF-kB and
TLR4 signaling pathways.[5][10][15]

Demethyleneberberine has been shown to alleviate inflammatory responses by inhibiting the
activation of the NF-kB pathway.[5][16] This inhibition leads to a reduction in the production of
pro-inflammatory cytokines like TNF-a and IL-6.[10][16]
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DMB Inhibition of NF-kB Signaling Pathway

DMB Inhibition of NF-kB Signaling Pathway
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Caption: DMB inhibits inflammation by blocking NF-kB activation.
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DMB has been identified as an AMPK activator, which is a key mechanism in its potential for
treating non-alcoholic fatty liver disease (NAFLD).[5][17] AMPK activation plays a crucial role in
regulating cellular energy homeostasis and metabolism.
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DMB Inhibition of TLR4 Signaling via MD-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150084#physicochemical-properties-of-
demethyleneberberine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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